2-butoxy-N-(3-fluorobenzyl)-N-(furan-2-ylmethyl)benzamide

• Molecular Formula: C23H24FNO3
• Molecular Weight: 381.4 g/mol
• IUPAC Name: 2-butoxy-N-[(3-fluorophenyl)methyl]-N-(furan-2-ylmethyl)benzamide
• InChI: InChI=1S/C23H24FNO3/c1-2-3-13-28-22-12-5-4-11-21(22)23(26)25(17-20-10-7-14-27-20)16-18-8-6-9-19(24)15-18/h4-12,14-15H,2-3,13,16-17H2,1H3
• InChI Key: LNDMXZYNLASOHU-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=CC=C1C(=O)N(CC2=CC(=CC=C2)F)CC3=CC=CO3

Description

2-BUTOXY-N-[(3-FLUOROPHENYL)METHYL]-N-[(FURAN-2-YL)METHYL]BENZAMIDE is a complex organic compound that has garnered interest in various fields of scientific research. This compound is characterized by its unique molecular structure, which includes a butoxy group, a fluorophenyl group, and a furan group attached to a benzamide core. The presence of these functional groups imparts distinct chemical properties to the compound, making it a valuable subject of study in organic chemistry and related disciplines.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-BUTOXY-N-[(3-FLUOROPHENYL)METHYL]-N-[(FURAN-2-YL)METHYL]BENZAMIDE typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Benzamide Core: The initial step involves the preparation of the benzamide core through the reaction of benzoic acid with an amine derivative under acidic conditions.

Introduction of the Butoxy Group: The butoxy group is introduced via an etherification reaction, where an alcohol derivative reacts with the benzamide core in the presence of a strong acid catalyst.

Attachment of the Fluorophenyl Group: The fluorophenyl group is incorporated through a nucleophilic substitution reaction, where a fluorinated benzyl halide reacts with the benzamide core.

Incorporation of the Furan Group: The final step involves the addition of the furan group via a Friedel-Crafts acylation reaction, where a furan derivative reacts with the benzamide core in the presence of a Lewis acid catalyst.

Industrial Production Methods

Industrial production of 2-BUTOXY-N-[(3-FLUOROPHENYL)METHYL]-N-[(FURAN-2-YL)METHYL]BENZAMIDE follows similar synthetic routes but on a larger scale. The process involves the use of automated reactors and continuous flow systems to ensure high yield and purity of the final product. Reaction conditions such as temperature, pressure, and catalyst concentration are optimized to achieve efficient production.

Chemical Reactions Analysis

Types of Reactions

2-BUTOXY-N-[(3-FLUOROPHENYL)METHYL]-N-[(FURAN-2-YL)METHYL]BENZAMIDE undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: The compound can undergo nucleophilic substitution reactions, where nucleophiles such as hydroxide ions or amines replace specific functional groups in the molecule.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3), acidic or basic conditions.

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4), anhydrous conditions.

Substitution: Hydroxide ions (OH-), amines (NH2R), polar aprotic solvents.

Major Products Formed

Oxidation: Carboxylic acids, ketones.

Reduction: Alcohols, amines.

Substitution: Hydroxylated or aminated derivatives.

Scientific Research Applications

2-BUTOXY-N-[(3-FLUOROPHENYL)METHYL]-N-[(FURAN-2-YL)METHYL]BENZAMIDE has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block in organic synthesis, enabling the creation of more complex molecules for various applications.

Biology: It serves as a probe in biochemical assays to study enzyme activity and protein interactions.

Medicine: The compound is investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: It is utilized in the development of advanced materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 2-BUTOXY-N-[(3-FLUOROPHENYL)METHYL]-N-[(FURAN-2-YL)METHYL]BENZAMIDE involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects. Additionally, the compound’s interaction with cellular receptors can trigger signaling cascades that influence cell proliferation and apoptosis, contributing to its potential anticancer properties.

Comparison with Similar Compounds

2-BUTOXY-N-[(3-FLUOROPHENYL)METHYL]-N-[(FURAN-2-YL)METHYL]BENZAMIDE can be compared with other similar compounds to highlight its uniqueness:

2-BUTOXY-N-[(3-CHLOROPHENYL)METHYL]-N-[(FURAN-2-YL)METHYL]BENZAMIDE: This compound has a chlorophenyl group instead of a fluorophenyl group, which may result in different chemical reactivity and biological activity.

2-BUTOXY-N-[(3-FLUOROPHENYL)METHYL]-N-[(THIOPHEN-2-YL)METHYL]BENZAMIDE: The presence of a thiophene group instead of a furan group can alter the compound’s electronic properties and interactions with molecular targets.

2-ETHOXY-N-[(3-FLUOROPHENYL)METHYL]-N-[(FURAN-2-YL)METHYL]BENZAMIDE: Substitution of the butoxy group with an ethoxy group may affect the compound’s solubility and pharmacokinetic properties.